Cas no 22283-14-3 (Mtflebopkxujoz-uhfffaoysa-)
Mtflebopkxujoz-uhfffaoysa- structure
Product Name:Mtflebopkxujoz-uhfffaoysa-
CAS No:22283-14-3
MF:C7H8ClN3O3
MW:217.609720230103
CID:2836454
PubChem ID:360602
Update Time:2025-04-21
Mtflebopkxujoz-uhfffaoysa- Chemical and Physical Properties
Names and Identifiers
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- NSC622777
- InChI=1/C7H8ClN3O3/c1-11-6(13)4(3(12)2-8)5(9)10-7(11)14/h2,9H2,1H3,(H,10,14)
- 22283-14-3
- NSC-622777
- MTFLEBOPKXUJOZ-UHFFFAOYSA-
- DTXSID10326940
- Mtflebopkxujoz-uhfffaoysa-
-
- Inchi: 1S/C7H8ClN3O3/c1-11-6(13)4(3(12)2-8)5(9)10-7(11)14/h2,9H2,1H3,(H,10,14)
- InChI Key: MTFLEBOPKXUJOZ-UHFFFAOYSA-N
- SMILES: ClCC(C1C(N(C)C(NC=1N)=O)=O)=O
Computed Properties
- Exact Mass: 217.0254188Da
- Monoisotopic Mass: 217.0254188Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 92.5Ų
Mtflebopkxujoz-uhfffaoysa- Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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